molecular formula C13H10N2O B3194378 3,6-Diamino-9h-fluoren-9-one CAS No. 83740-04-9

3,6-Diamino-9h-fluoren-9-one

Cat. No. B3194378
CAS RN: 83740-04-9
M. Wt: 210.23 g/mol
InChI Key: CQWYPRRTBDNYAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,6-Diamino-9h-fluoren-9-one is a chemical compound with the molecular formula C13H10N2O and a molecular weight of 210.23 . It is also known by other names such as Nsc86497 .


Synthesis Analysis

The synthesis of fluoren-9-ones having a 3,6-bis (tertiary amino) functionality is described in a paper . The amino groups are introduced using either cyclic secondary amines or their N-formylated derivatives to effect nucleophilic displacement of the halogen from 3,6-dichlorofluoren-9-one, which is derived from 4-chloroanthranilic acid .


Physical And Chemical Properties Analysis

3,6-Diamino-9h-fluoren-9-one has a melting point of 252-253 °C and a predicted boiling point of 518.2±43.0 °C . Its density is predicted to be 1.407±0.06 g/cm3 . The acidity coefficient (pKa) is predicted to be 2.35±0.20 .

properties

CAS RN

83740-04-9

Product Name

3,6-Diamino-9h-fluoren-9-one

Molecular Formula

C13H10N2O

Molecular Weight

210.23 g/mol

IUPAC Name

3,6-diaminofluoren-9-one

InChI

InChI=1S/C13H10N2O/c14-7-1-3-9-11(5-7)12-6-8(15)2-4-10(12)13(9)16/h1-6H,14-15H2

InChI Key

CQWYPRRTBDNYAG-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=C1N)C3=C(C2=O)C=CC(=C3)N

Canonical SMILES

C1=CC2=C(C=C1N)C3=C(C2=O)C=CC(=C3)N

Other CAS RN

83740-04-9

Origin of Product

United States

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